Cas no 2248266-16-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2-(4H-1,2,4-triazol-4-yl)butanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2-(4H-1,2,4-triazol-4-yl)butanoate
• CAS No: 2248266-16-0
• MF: C₁₅H₁₄N₄O₄
• MW: 314.29606294632
• CID: 6482995
• PubChem ID: 165726818
• Update Time: 2025-05-17

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2-(4H-1,2,4-triazol-4-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2-(4H-1,2,4-triazol-4-yl)butanoate
• EN300-6515464
• 2248266-16-0

• Inchi： 1S/C15H14N4O4/c1-9(2)12(18-7-16-17-8-18)15(22)23-19-13(20)10-5-3-4-6-11(10)14(19)21/h3-9,12H,1-2H3
• InChI Key： KMUPSZYUSPIBNA-UHFFFAOYSA-N
• SMILES： O(C(C(C(C)C)N1C=NN=C1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 314.10150494g/mol
• Monoisotopic Mass: 314.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 94.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2-(4H-1,2,4-triazol-4-yl)butanoate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2-(4H-1,2,4-triazol-4-yl)butanoate: A Comprehensive Overview

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2-(4H-1,2,4-triazol-4-yl)butanoate, identified by the CAS registry number 2248266-16-0, is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of isoindole derivatives and incorporates a triazole functional group, making it a unique entity in the realm of heterocyclic chemistry. The molecule's structure is characterized by a fused bicyclic system (isoindole) and a substituted butanoate ester group, which contributes to its potential applications in various fields such as pharmaceuticals and agrochemicals.

Recent studies have highlighted the significance of isoindole derivatives in drug discovery. The presence of the isoindole moiety in this compound suggests potential bioactivity due to its ability to interact with various biological targets. Additionally, the triazole group is known for its versatility in medicinal chemistry, often serving as a bioisostere or a linker in drug design. The combination of these functional groups makes this compound an interesting candidate for further exploration in therapeutic applications.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol derivatives has been extensively studied. Researchers have employed various strategies to construct this core structure, including cyclization reactions and coupling methodologies. The integration of the triazole group into the molecule adds another layer of complexity and functionality. Recent advancements in click chemistry have facilitated the efficient incorporation of triazole moieties into organic compounds, enhancing their synthetic accessibility.

In terms of biological activity, this compound has shown promise in preliminary assays targeting enzyme inhibition and receptor modulation. For instance, studies have demonstrated that isoindole-containing compounds can inhibit certain kinases involved in cancer progression. The presence of the triazole group further modulates these activities by altering the molecule's electronic properties and improving its pharmacokinetic profile.

From an analytical standpoint, the characterization of this compound has been achieved through advanced techniques such as NMR spectroscopy and mass spectrometry. These methods have provided detailed insights into its molecular structure and purity. Furthermore, computational studies using molecular docking have revealed potential binding modes with target proteins, shedding light on its mechanism of action.

The application of this compound extends beyond pharmacology into agrochemical research. Its ability to interact with plant enzymes or pathogenic targets makes it a potential candidate for developing novel pesticides or growth regulators. Recent research has emphasized the importance of sustainable agriculture and eco-friendly chemicals; thus, compounds like this one could play a pivotal role in addressing these challenges.

In conclusion, 1,3-dioxo-2,3-dihydro-related compounds represent a promising class of molecules with diverse applications across multiple disciplines. The integration of isoindole and triazole functionalities in this specific compound underscores its potential for further development in both therapeutic and agricultural domains. As research continues to unravel its full spectrum of activities and mechanisms, this compound stands at the forefront of innovative chemical design and application.